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Compound of Interest

Compound Name: Opelconazole

Cat. No.: B2538439

Disclaimer: No specific Safety Data Sheet (SDS) for Opelconazole (also known as PC945)
was identified in the public domain. The following guidance is based on available clinical safety
data for Opelconazole and general best practices for handling potent pharmaceutical
compounds in a laboratory setting. Researchers, scientists, and drug development
professionals should always consult with their institution's environmental health and safety
(EHS) department for specific guidance and to perform a risk assessment before handling any
new compound.

Opelconazole is a novel, potent triazole antifungal agent designed for inhalation.[1][2] While
clinical trials have shown it to be generally well-tolerated with low systemic exposure, proper
personal protective equipment (PPE) and handling procedures are crucial to minimize
occupational exposure in a laboratory setting.[3][4][5][6][7]

Personal Protective Equipment (PPE)

Given that Opelconazole is a potent pharmaceutical compound, a cautious approach to PPE
is warranted to prevent inhalation, dermal, and ocular exposure. The following table
summarizes recommended PPE for various laboratory activities involving Opelconazole.
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. Recommended Personal Protective
Activity .
Equipment

- Gloves: Double gloving with nitrile gloves is
recommended. - Eye Protection: Safety glasses
with side shields or chemical splash goggles. -

) ) o ) ) Respiratory Protection: A NIOSH-certified N95

Handling solid compound (weighing, aliquoting) ) ] ]

or higher respirator is recommended to prevent
inhalation of fine particles. - Lab Coat: A
dedicated lab coat, preferably disposable or

made of a low-permeability fabric.

- Gloves: Double gloving with nitrile gloves. -
Eye Protection: Chemical splash goggles. A face
shield should be worn if there is a significant
) ) splash risk. - Respiratory Protection: Work

Preparing solutions _ N _
should be conducted in a certified chemical
fume hood to avoid inhalation of aerosols. - Lab
Coat: A dedicated lab coat, preferably

disposable or made of a low-permeability fabric.

- Gloves: Nitrile gloves. - Eye Protection: Safety
In-vitro and In-vivo administration glasses with side shields. - Lab Coat: A standard

lab coat.

Operational and Disposal Plans

Engineering Controls:

» All work with solid Opelconazole or concentrated solutions should be performed in a
certified chemical fume hood to minimize inhalation exposure.

» Use of a powder-containment balance enclosure is recommended for weighing the solid
compound.

Handling Procedures:

e Avoid the generation of dust and aerosols.
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e Wash hands thoroughly after handling, even if gloves were worn.

e Do not eat, drink, or smoke in areas where Opelconazole is handled.

Disposal:

» All waste contaminated with Opelconazole, including gloves, disposable lab coats, and
other materials, should be disposed of as hazardous chemical waste.

o Consult your institution's EHS department for specific hazardous waste disposal procedures.
Do not dispose of Opelconazole down the drain or in the regular trash.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Workflow for Handling Opelconazole

The following diagram outlines a general workflow for safely handling Opelconazole in a
laboratory setting.
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Opelconazole Handling Workflow
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Signaling Pathway (Mechanism of Action)

Opelconazole is a triazole antifungal that inhibits sterol 14a-demethylase (CYP51A and
CYP51B) in Aspergillus fumigatus.[1] This enzyme is crucial for the biosynthesis of ergosterol,
an essential component of the fungal cell membrane. By inhibiting this pathway, Opelconazole
disrupts fungal cell membrane integrity and function, leading to fungal cell death.
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Opelconazole Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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